Cas no 1805125-28-3 (4-(Fluoromethyl)-3-methoxy-2-methyl-5-(trifluoromethoxy)pyridine)

4-(Fluoromethyl)-3-methoxy-2-methyl-5-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative with a structurally distinct substitution pattern, offering unique reactivity and stability properties. The presence of both fluoromethyl and trifluoromethoxy groups enhances its electron-withdrawing characteristics, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The methoxy and methyl substituents further influence its steric and electronic profile, allowing for selective functionalization. This compound is particularly useful in cross-coupling reactions and as a building block for bioactive molecules due to its robust stability under various reaction conditions. Its well-defined structure ensures consistent performance in complex synthetic pathways.
4-(Fluoromethyl)-3-methoxy-2-methyl-5-(trifluoromethoxy)pyridine structure
1805125-28-3 structure
Product Name:4-(Fluoromethyl)-3-methoxy-2-methyl-5-(trifluoromethoxy)pyridine
CAS No:1805125-28-3
MF:C9H9F4NO2
MW:239.166876554489
CID:4838485
Update Time:2025-06-14

4-(Fluoromethyl)-3-methoxy-2-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(Fluoromethyl)-3-methoxy-2-methyl-5-(trifluoromethoxy)pyridine
    • Inchi: 1S/C9H9F4NO2/c1-5-8(15-2)6(3-10)7(4-14-5)16-9(11,12)13/h4H,3H2,1-2H3
    • InChI Key: BQVINLJNONIOCT-UHFFFAOYSA-N
    • SMILES: FCC1C(=CN=C(C)C=1OC)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • XLogP3: 2.5
  • Topological Polar Surface Area: 31.4

4-(Fluoromethyl)-3-methoxy-2-methyl-5-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029087891-1g
4-(Fluoromethyl)-3-methoxy-2-methyl-5-(trifluoromethoxy)pyridine
1805125-28-3 97%
1g
$1,549.60 2022-04-01

Additional information on 4-(Fluoromethyl)-3-methoxy-2-methyl-5-(trifluoromethoxy)pyridine

Recent Advances in the Study of 4-(Fluoromethyl)-3-methoxy-2-methyl-5-(trifluoromethoxy)pyridine (CAS: 1805125-28-3)

In recent years, the compound 4-(Fluoromethyl)-3-methoxy-2-methyl-5-(trifluoromethoxy)pyridine (CAS: 1805125-28-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated and methoxy-substituted pyridine core, has shown promising potential in various therapeutic applications. The purpose of this research brief is to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-(Fluoromethyl)-3-methoxy-2-methyl-5-(trifluoromethoxy)pyridine has been optimized through several innovative approaches. Recent studies have highlighted the use of palladium-catalyzed cross-coupling reactions and fluorination techniques to achieve higher yields and purity. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific enzymatic pathways. In vitro studies have shown that it exhibits strong inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. These findings suggest its potential utility in developing targeted therapies for conditions such as rheumatoid arthritis and certain types of cancer. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated in animal models, with promising results.

One of the most exciting developments is the compound's application in neuropharmacology. Preliminary data indicate that 4-(Fluoromethyl)-3-methoxy-2-methyl-5-(trifluoromethoxy)pyridine may cross the blood-brain barrier and interact with neurotransmitter systems, opening new avenues for treating neurodegenerative diseases like Alzheimer's and Parkinson's. However, further studies are needed to validate these effects and assess any potential side effects.

In conclusion, the compound 4-(Fluoromethyl)-3-methoxy-2-methyl-5-(trifluoromethoxy)pyridine (CAS: 1805125-28-3) represents a promising candidate for multiple therapeutic applications. Its unique chemical structure and biological activity make it a valuable subject for ongoing research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological profile, and advancing it through clinical trials to fully realize its therapeutic potential.

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